Cas no 79867-70-2 (4-amino-N-(1-phenylethyl)benzenesulfonamide)

• Product Name: 4-amino-N-(1-phenylethyl)benzenesulfonamide
• CAS No: 79867-70-2
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• MDL: MFCD00544446
• CID: 2106960
• PubChem ID: 5200448
• Update Time: 2025-06-09

4-amino-N-(1-phenylethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-(1-phenylethyl)benzenesulfonamide
• CS-0315585
• VS-02065
• CHEMBL1797555
• AKOS000140722
• STK411996
• ALBB-002114
• BBL009422
• AKOS016345331
• H21961
• DA-21429
• SB81386
• 4-amino-N-(1-phenylethyl)benzene-1-sulfonamide
• MFCD00544446
• 79867-70-2

• MDL： MFCD00544446
• Inchi： 1S/C14H16N2O2S/c1-11(12-5-3-2-4-6-12)16-19(17,18)14-9-7-13(15)8-10-14/h2-11,16H,15H2,1H3
• InChI Key： AZMQQMDSZAKUNY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 276.09324893Da
• Monoisotopic Mass: 276.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.6Ų

4-amino-N-(1-phenylethyl)benzenesulfonamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 4-amino-N-(1-phenylethyl)benzenesulfonamide

4-Amino-N-(1-phenylethyl)benzenesulfonamide: A Comprehensive Overview

The compound 4-amino-N-(1-phenylethyl)benzenesulfonamide, identified by the CAS registry number 79867-70-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzenesulfonamide core with an amino group at the para position and an N-substituent, specifically a 1-phenylethyl group, which imparts unique electronic and steric characteristics.

Recent studies have highlighted the importance of 4-amino-N-(1-phenylethyl)benzenesulfonamide in various biochemical pathways. Researchers have explored its role as a potential lead compound for developing therapeutic agents targeting specific enzymes and receptors. The sulfonamide group, known for its strong electron-withdrawing properties, plays a crucial role in modulating the compound's bioactivity. Additionally, the presence of the phenylethyl group enhances lipophilicity, which is essential for drug absorption and distribution.

In terms of synthesis, 4-amino-N-(1-phenylethyl)benzenesulfonamide can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These methods are particularly relevant in the context of green chemistry principles, which are increasingly being adopted in pharmaceutical manufacturing.

The pharmacological profile of this compound has been extensively studied. In vitro assays have demonstrated its ability to inhibit certain kinases and proteases, making it a promising candidate for anti-inflammatory and anticancer therapies. Furthermore, preclinical studies have shown that 4-amino-N-(1-phenylethyl)benzenesulfonamide exhibits selective toxicity towards cancer cells while sparing normal cells, indicating its potential as a targeted therapeutic agent.

From an analytical standpoint, the characterization of this compound has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These tools provide detailed insights into the molecular structure and purity, ensuring high-quality standards for research and commercial applications.

In conclusion, 4-amino-N-(1-phenylethyl)benzenesulfonamide represents a valuable molecule with diverse applications in medicinal chemistry. Its structural versatility, combined with recent advances in synthesis and pharmacology, positions it as a key player in future drug discovery efforts.